Cas no 1480360-13-1 ({1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine
• CAS No: 1480360-13-1
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 6303352
• PubChem ID: 66024857
• Update Time: 2025-06-07

{1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine
• 1480360-13-1
• EN300-1911642
• AKOS015367211
• {1-[(3-bromo-4-methoxyphenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C12H16BrNO/c1-15-11-3-2-9(6-10(11)13)7-12(8-14)4-5-12/h2-3,6H,4-5,7-8,14H2,1H3
• InChI Key： VYBPHWDQWXDZAF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC1(CN)CC1)OC

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine

Introduction to {1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine (CAS No. 1480360-13-1)

{1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1480360-13-1, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of both aromatic and cyclic moieties in its structure suggests a high degree of complexity, which may contribute to its interaction with biological targets in novel ways.

The molecular structure of {1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine consists of a phenyl ring substituted with a bromine atom at the 3-position and a methoxy group at the 4-position, linked to a cyclopropylmethyl group through an amine functionality. This arrangement creates a molecule with multiple potential sites for interaction with biological systems, making it an intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that the aromatic ring system, particularly the bromo and methoxy substituents, may play a crucial role in modulating the compound's pharmacological properties. The cyclopropyl group, on the other hand, is known to influence the conformational flexibility of the molecule, potentially affecting its binding affinity and selectivity.

In vitro studies have begun to uncover the potential therapeutic applications of {1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine}. Initial research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For instance, its structural motif resembles known bioactive scaffolds that have shown efficacy in treating conditions such as inflammation, pain, and neurological disorders. The amine group provides a handle for further derivatization, allowing chemists to fine-tune the properties of the molecule to enhance its pharmacological profile.

The synthesis of {1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been instrumental in constructing the desired framework efficiently. These advances not only reduce the synthetic burden but also open up new avenues for exploring related analogs with modified substituents.

The potential biological activity of this compound has also sparked interest in its pharmacokinetic properties. Understanding how {1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its suitability as a drug candidate. Preliminary studies using computational models suggest that the molecule may exhibit favorable pharmacokinetic characteristics, including good oral bioavailability and moderate metabolic stability. These attributes are essential for ensuring that the compound reaches therapeutic levels in vivo and remains active long enough to exert its intended effects.

Furthermore, the environmental impact of synthesizing and using {1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine is an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Sustainable chemistry principles are being integrated into the design of synthetic strategies, ensuring that future production processes are both efficient and environmentally friendly.

The role of this compound in drug discovery is not just limited to its direct therapeutic applications but also extends to serving as a building block for more complex molecules. Its unique structural features make it a valuable scaffold for generating libraries of derivatives that can be screened for novel biological activities. This approach leverages the power of combinatorial chemistry and high-throughput screening technologies to accelerate the identification of lead compounds for further development.

As research continues to unfold, {1-(3-bromo-4-methoxyphenyl)methylcyclopropyl}methanamine is poised to play a significant role in shaping future therapeutic strategies. Its complex structure offers a rich ground for exploration, promising new insights into disease mechanisms and novel treatments. The combination of computational modeling, synthetic chemistry, and pharmacological studies provides a robust framework for understanding and harnessing the potential of this intriguing molecule.